5-Amino-3-(2-thienylmethyl)-1,2,4-oxadiazole

• Molecular Formula: C7H7N3OS
• Molecular Weight: 181.22 g/mol
• IUPAC Name: 3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C7H7N3OS/c8-7-9-6(10-11-7)4-5-2-1-3-12-5/h1-3H,4H2,(H2,8,9,10)
• InChI Key: IYNYBYVMRIBZHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC2=NOC(=N2)N

Description

5-Amino-3-(2-thienylmethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C7H7N3OS and its molecular weight is 181.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

124.8 g. (0.44 moles) of the 3-(2-thienylmethyl)-5-(trichloromethyl)-1,2,4-oxadiazole obtained in part (a) are dissolved in 100 ml. of ether and added dropwise to 200 ml. of liquid ammonia at -45° with stirring. This mixture is stirred for one more hour and then the ammonia and solvent are permitted to evaporate overnight. The solid residue is treated with water and filtered under suction. 75 g. of crude 5-amino-3-(2-thienylmethyl)-1,2,4-oxadiazole are obtained which is recrystallized from isopropanol, yield 52.5 g., m.p. 132°-133°.